Cas no 1379317-10-8 (2-(4-ethylsulfanylphenyl)propan-2-ol)

• Product Name: 2-(4-ethylsulfanylphenyl)propan-2-ol
• CAS No: 1379317-10-8
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD20528505
• CID: 5189371
• Update Time: 2026-03-05

2-(4-ethylsulfanylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylsulfanylphenyl)propan-2-ol

• MDL： MFCD20528505
• Inchi： 1S/C11H16OS/c1-4-13-10-7-5-9(6-8-10)11(2,3)12/h5-8,12H,4H2,1-3H3
• InChI Key： SNEQKPMCIWBNGY-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(SCC)C=C1)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-ethylsulfanylphenyl)propan-2-ol

Comprehensive Guide to 2-(4-ethylsulfanylphenyl)propan-2-ol (CAS No. 1379317-10-8): Properties, Applications, and Market Insights

2-(4-ethylsulfanylphenyl)propan-2-ol (CAS No. 1379317-10-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, characterized by the presence of an ethylsulfanyl group and a tertiary alcohol moiety, is increasingly being explored in pharmaceutical research, material science, and specialty chemical synthesis. Its molecular formula, C₁₁H₁₆OS, and molecular weight of 196.31 g/mol make it a valuable intermediate in various industrial processes.

The growing interest in 2-(4-ethylsulfanylphenyl)propan-2-ol is evident from the surge in online searches for terms like "CAS 1379317-10-8 uses," "2-(4-ethylsulfanylphenyl)propan-2-ol synthesis," and "ethylsulfanylphenyl derivatives applications." Researchers and industry professionals are particularly interested in its potential as a building block for more complex molecules, especially in the development of novel materials and bioactive compounds. The compound's balanced lipophilicity, conferred by the ethylsulfanyl group, makes it particularly useful in formulations requiring controlled solubility profiles.

From a chemical perspective, 2-(4-ethylsulfanylphenyl)propan-2-ol exhibits several noteworthy properties. The compound typically appears as a clear to pale yellow liquid at room temperature, with moderate viscosity. Its propan-2-ol structure contributes to its relative stability, while the aromatic ring system allows for various substitution reactions. Recent studies have focused on optimizing synthetic routes to improve yield and purity, addressing common search queries like "how to purify 2-(4-ethylsulfanylphenyl)propan-2-ol" and "best synthesis methods for CAS 1379317-10-8."

The applications of 2-(4-ethylsulfanylphenyl)propan-2-ol span multiple industries. In pharmaceutical research, it serves as a key intermediate for developing potential therapeutic agents, particularly those targeting neurological and metabolic disorders. The material science sector values this compound for its ability to modify polymer properties, with searches for "2-(4-ethylsulfanylphenyl)propan-2-ol in polymer chemistry" showing a steady increase. Additionally, its use in specialty coatings and adhesives has attracted attention from formulation chemists seeking to enhance product performance.

Market trends indicate rising demand for 2-(4-ethylsulfanylphenyl)propan-2-ol, driven by innovations in green chemistry and sustainable manufacturing. Industry reports highlight searches for "eco-friendly synthesis of CAS 1379317-10-8" and "biodegradable derivatives of ethylsulfanylphenyl compounds," reflecting the growing emphasis on environmental considerations. Manufacturers are responding by developing more efficient production processes that minimize waste and energy consumption, aligning with global sustainability goals.

Quality control and analytical characterization of 2-(4-ethylsulfanylphenyl)propan-2-ol remain critical topics, as evidenced by frequent searches for "HPLC methods for 2-(4-ethylsulfanylphenyl)propan-2-ol analysis" and "spectroscopic data of CAS 1379317-10-8." Standard analytical techniques include gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy, which provide comprehensive information about the compound's purity and structural integrity. These analytical methods are essential for ensuring batch-to-batch consistency in industrial applications.

Storage and handling recommendations for 2-(4-ethylsulfanylphenyl)propan-2-ol typically suggest keeping the compound in tightly sealed containers under inert atmosphere at controlled temperatures. While not classified as hazardous under normal conditions, proper laboratory practices should be followed, including the use of appropriate personal protective equipment. This practical information addresses common user queries such as "storage conditions for CAS 1379317-10-8" and "safety precautions when handling ethylsulfanylphenyl compounds."

The future outlook for 2-(4-ethylsulfanylphenyl)propan-2-ol appears promising, with research focusing on expanding its utility in emerging technologies. Areas such as organic electronics, advanced drug delivery systems, and smart materials are exploring the potential of this versatile compound. As scientific understanding of its properties deepens, we can anticipate new applications that will further drive demand for this interesting chemical entity in both academic and industrial settings.